Cas no 913485-57-1 (4-(2-Methylphenyl)carbonylbenzonitrile)
913485-57-1 structure
Product Name:4-(2-Methylphenyl)carbonylbenzonitrile
CAS No:913485-57-1
MF:C15H11NO
MW:221.253943681717
MDL:MFCD22205826
CID:1037747
PubChem ID:6613311
Update Time:2025-04-20
4-(2-Methylphenyl)carbonylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Methylbenzoyl)benzonitrile
- 4-[(2-Methylphenyl)carbonyl]benzonitrile
- 913485-57-1
- BS-33127
- ICCB4_000132
- ICCB4_000204
- CBiol_000908
- SCHEMBL14454220
- DTXSID10425048
- CS-0211353
- CBiol_000836
- MFCD22205826
- DB-357371
- 4-(2-Methylphenyl)carbonylbenzonitrile
-
- MDL： MFCD22205826
- Inchi： 1S/C15H11NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9H,1H3
- InChI Key： FEWUACDGESCRIY-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 221.084063974g/mol
- Monoisotopic Mass: 221.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 40.9Ų
4-(2-Methylphenyl)carbonylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB335944-1 g |
4-[(2-Methylphenyl)carbonyl]benzonitrile; 98% |
913485-57-1 | 1 g |
€144.00 | 2023-07-19 | ||
| abcr | AB335944-5 g |
4-[(2-Methylphenyl)carbonyl]benzonitrile; 98% |
913485-57-1 | 5 g |
€348.00 | 2023-07-19 | ||
| TRC | M358263-100mg |
4-[(2-Methylphenyl)carbonyl]benzonitrile |
913485-57-1 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358263-500mg |
4-[(2-Methylphenyl)carbonyl]benzonitrile |
913485-57-1 | 500mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M358263-1g |
4-[(2-Methylphenyl)carbonyl]benzonitrile |
913485-57-1 | 1g |
$ 275.00 | 2022-06-03 | ||
| Alichem | A019094987-10g |
4-(2-Methylbenzoyl)benzonitrile |
913485-57-1 | 95% | 10g |
$581.40 | 2023-08-31 | |
| abcr | AB335944-1g |
4-[(2-Methylphenyl)carbonyl]benzonitrile, 98%; . |
913485-57-1 | 98% | 1g |
€144.00 | 2025-04-15 | |
| abcr | AB335944-5g |
4-[(2-Methylphenyl)carbonyl]benzonitrile, 98%; . |
913485-57-1 | 98% | 5g |
€348.00 | 2025-04-15 | |
| 1PlusChem | 1P00IH2P-5g |
4-[(2-Methylphenyl)carbonyl]benzonitrile |
913485-57-1 | 98% | 5g |
$270.00 | 2025-03-01 | |
| 1PlusChem | 1P00IH2P-1g |
4-[(2-Methylphenyl)carbonyl]benzonitrile |
913485-57-1 | 98% | 1g |
$61.00 | 2025-03-01 |
4-(2-Methylphenyl)carbonylbenzonitrile Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
913485-57-1 (4-(2-Methylphenyl)carbonylbenzonitrile) Related Products
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- 37774-78-0(Benzonitrile,2-benzoyl-)
- 912468-84-9(Benzonitrile, acetyl-)
- 91054-33-0(2-Acetylbenzonitrile)
- 858035-55-9([1,1'-Biphenyl]-3-carbonitrile, 2'-benzoyl-)
- 37649-98-2(2-Anthracenecarbonitrile, 9,10-dihydro-9,10-dioxo-)
- 202522-04-1(3-ethyl-4-formylbenzonitrile)
- 64113-87-7(Benzonitrile,2-acetyl-5-methyl-)
- 496848-58-9(4-acetyl-3-methylbenzonitrile)
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